Cas no 556-88-7 (Nitroguanidine (Wetted with up to 20% water))

• Product Name: Nitroguanidine (Wetted with up to 20% water)
• CAS No: 556-88-7
• MF: CH₄N₄O₂
• MW: 104.06805896759
• CID: 38331
• PubChem ID: 24897518
• Update Time: 2025-04-18

Nitroguanidine (Wetted with up to 20% water) Chemical and Physical Properties

Names and Identifiers

• Nitroguanidine
• LABOTEST-BB LTBB000482
• NIGU
• NITROGUANIDINE ALPHA-FORM
• [Oxido(oxo)hydrazono]methanediamine
• 1-nitro-guanidin
• 1-Nitroguanidine
• 2-Nitroguanidine
• alpha-Nitroguanidine
• beta-Nitroguanidine
• Guanidine, 1-nitro-
• Guanidine, 1-nitro- (wet)
• Guanidine,nitro-
• n(1)-nitroguanidine
• N(Sup1)-Nitroguanidine
• n’’-nitroguanidine
• N1-Nitroguanidine
• nitro-guanidin
• N-Nitroguanidine
• NSC 41036
• MFCD00007039
• Picrite
• Nitroguanidine, wetted or picrite, wetted with not <20% water, by mass
• N-NITROGUANIDINE [MI]
• CHEBI:39180
• VS-08107
• HSDB 5693
• 556-88-7
• CAS-556-88-7
• Picrite (the explosive)
• Guanidine, nitro-
• FT-0632385
• 1-NITROGUANIDINE [HSDB]
• UNII-NAY6KWL67F
• CHEMBL3187135
• Nitroguanidine or picrite, dry or wetted with <20% water, by mass
• Nitroguanidine or picrite, dry or wetted with < 20% water, by mass
• Nitroguanidine (wetted with 25% water)
• DTXCID204222
• SCHEMBL107616
• AI3-16306
• Nitroguanidine 100 microg/mL in Acetonitrile
• 1-Nitroguanidine wetted with not less than 25% water
• Tox21_200886
• WLN: WNMYZUM
• EINECS 209-143-5
• NCGC00258440-01
• UN1336
• Nitroguanidine (Wetted with water >20%)
• UN0282
• NAY6KWL67F
• Nitroguanidine, wetted or picrite, wetted with not <20% water, by mass [UN1336] [Flammable solid]
• NSC41036
• AKOS005111009
• N''-Nitroguanidine
• NS00008193
• N0206
• EC 209-143-5
• NSC-41036
• Nitroguanidine or picrite, dry or wetted with <20% water, by mass [UN0282] [Explosive 1.1D]
• DTXSID4024222
• NCGC00248865-01
• W-105552
• CHEBI:39179
• NITROGUANIDINE, [DRY]
• NITROGUANIDINE, (WET WITH >= 20% WATER)
• Guanidine, nitro
• Guanidine, 1nitro (wet)
• BBL025828
• PICRITE, WETTED WITH NOT LESS THAN 20% WATER
• STL168029
• NITROGUANIDINE, (DRY)
• Guanidine, 1nitro
• PICRITE, [WET, WITH >= 20% WATER]
• NITROGUANIDINE, WETTED WITH NOT LESS THAN 20% WATER
• N''Nitroguanidine
• NITROGUANIDINE, [WET WITH >= 20% WATER]
• PICRITE, (WET, WITH >= 20% WATER)
• N(1)Nitroguanidine
• Nitroguanidine (Wetted with up to 20% water)

• MDL： MFCD00007039
• Inchi： 1S/CH4N4O2/c2-1(3)4-5(6)7/h(H4,2,3,4)
• InChI Key： IDCPFAYURAQKDZ-UHFFFAOYSA-N
• SMILES： [O-][N+](NC(=N)N)=O

Computed Properties

• Exact Mass: 104.03300
• Monoisotopic Mass: 104.033425
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1

Experimental Properties

• Color/Form: White acicular crystals
• Density: 1.55g/cm3
• Melting Point: 239 °C (dec.) (lit.)
• Boiling Point: 195.15°C (rough estimate)
• Flash Point: 149.3 °C
• Refractive Index: 1.6850 (estimate)
• Water Partition Coefficient: 3 g/L (20 ºC)
• PSA: 107.72000
• LogP: 0.37530
• Merck: 14,6607
• Solubility: Soluble in hot water, insoluble in cold water, slightly soluble in ethanol, insoluble in ether, easily soluble in lye
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Nitroguanidine (Wetted with up to 20% water) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1336 4.1/PG 1
• WGK Germany：1
• Hazard Category Code： R11;R36/37/38;R5
• Safety Instruction： S16; S26; S33; S36/37/39; S47; S37/39
• RTECS：MF4600000
• Hazardous Material Identification：
• HazardClass：1.1D
• PackingGroup：I
• Hazard Level：1.1D
• Risk Phrases：R11; R36/37/38; R5
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas,